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Compound of Interest

Compound Name: Thallium iodide

Cat. No.: B1585524

An In-Depth Technical Guide to Thallium lodide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thallium iodide (Tll), focusing on
its chemical and physical properties, safety data, and handling procedures. The information is
intended for professionals in research, science, and drug development who may work with or
encounter this compound.

Chemical Identification

Identifier Value

Chemical Name Thallium(l) lodide

Synonyms Thallous lodide, Thallium monoiodide
CAS Number 7790-30-9[1]

Molecular Formula TH[1]

Molecular Weight 331.29 g/mol [1]

EC Number 232-199-7

Physical and Chemical Properties
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Thallium iodide is a yellow crystalline solid at room temperature.[1][2] It is sparingly soluble in

water but soluble in aqua regia and concentrated sulfuric acid.[3]

Property Value

Appearance Yellow crystalline solid[1][2]
Melting Point 442 °C[2][4]

Boiling Point 824 °C[1][2]

Density 7.1 g/lcm3[1][2]

Solubility in Water

0.085 g/L at 25 °C[1]

Crystal Structure

Orthorhombic (distorted NaCl structure) at room

temperature; transforms to a cubic CsCl

structure at 175 °C[1]

Safety Data Sheet (SDS) Summary

Thallium iodide is a highly toxic compound and must be handled with extreme caution. The

primary routes of exposure are inhalation and ingestion.

H | Identificati

Hazard Class Category
Acute Toxicity, Oral Category 2
Acute Toxicity, Inhalation Category 2
Specific Target Organ Toxicity (Repeated
Category 2
Exposure)
Hazardous to the Aquatic Environment, Chronic
Category 2
Hazard
GHS Hazard Statements:
o H300: Fatal if swallowed.
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e H330: Fatal if inhaled.
e H373: May cause damage to organs through prolonged or repeated exposure.

e H411: Toxic to aquatic life with long lasting effects.

icoloaical

Metric Value Species

LD50 (Oral) 24.1 mg/kg Rat[1]

Symptoms of thallium poisoning are severe and can affect multiple organ systems, including
the gastrointestinal tract, nervous system, skin, and cardiovascular system.[5] A characteristic
sign of thallium exposure is hair loss (alopecia).[5]

: ional .

Organization Limit

OSHA (PEL) 0.1 mg/m3 (as TI), 8-hour TWA[6]
NIOSH (REL) 0.1 mg/m3 (as TI), 10-hour TWA[6]
ACGIH (TLV) 0.1 mg/m3 (as TI), 8-hour TWA[6]

Experimental Protocols and Handling

Due to its high toxicity, all work with thallium iodide must be conducted in a well-ventilated
fume hood with appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
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Protection Type Specification

) Full-face respirator with appropriate
Respiratory

cartridges[7]
Eye/Face Chemical safety goggles and face shield[5][7]
Hand Chemical-resistant gloves (e.qg., nitrile rubber)[5]
Body Lab coat, closed-toe shoes

Storage and Handling

e Store in a cool, dry, well-ventilated area away from light and incompatible materials.[5]
o Keep containers tightly closed.
e Avoid generating dust.

e Wash hands thoroughly after handling.

Emergency Procedures
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Emergency

Protocol

Inhalation

Move the victim to fresh air. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE.
Spil Carefully sweep up the spilled material to avoid
pi

creating dust and place it in a sealed container

for disposal.

Visualized Data and Workflows
Thallium lodide Synthesis and Crystal Structure

Transformation
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Crystal Structure Transformation

Orthorhombic (Yellow) 175°C Cubic (Red)

Synthesis

lodide lon (aq)

Thallium lodide (s)

Metathesis

Thallium Salt (aq)

Click to download full resolution via product page

Caption: Synthesis and crystal structure transformation of thallium iodide.

Emergency Response Workflow for Thallium lodide
EXxposure
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Exposure Event

Assess Route of Exposure
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Caption: Emergency response workflow for thallium iodide exposure.

Cellular Toxicity Pathway of Thallium
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Thallium (TI+)

Disruption of K+ Dependent Processes Interference with Protein Synthesis

Inhibition of Na+/K+-ATPase Binding to Sulfhydryl Groups

Cellular Dysfunction
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Caption: Simplified cellular toxicity pathway of thallium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thallium iodide CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585524+#thallium-iodide-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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